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Compound of Interest

Compound Name: 2-(2-Cyanophenoxy)acetic acid
CAS No.: 6574-95-4
Cat. No.: B1363870
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-Cyanophenoxy)acetic acid, a bifunctional organic molecule, holds a significant position
in modern synthetic chemistry and drug discovery. Its structure, incorporating a reactive
carboxylic acid moiety and a cyano-substituted aromatic ring, makes it a versatile building block
for more complex molecules. This guide provides a comprehensive overview of its chemical
identity, synthesis, applications, and analytical methodologies, tailored for professionals in the
chemical and pharmaceutical sciences.

Core Compound Identification
o |[UPAC Name: 2-(2-Cyanophenoxy)acetic acid

¢ CAS Number: 6574-95-4

¢ Molecular Formula: CoH7NO3
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Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-(2-Cyanophenoxy)acetic

acid is fundamental for its application in research and development.

Property

Value

Source

Molecular Weight

177.16 g/mol

PubChem

Monoisotopic Mass

177.04259 Da

PubChem.[1]

Predicted XlogP 11 PubChem.[1]
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor
4 PubChem
Count
Rotatable Bond Count 3 PubChem
Exact Mass 177.042593 g/mol PubChem
White to off-white crystalline (Inferred from typical small
Appearance . .
powder organic acids)
Soluble in many organic
- solvents like methanol, )
Solubility (General chemical knowledge)

ethanol, and acetone. Limited

solubility in water.

Synthesis of 2-(2-Cyanophenoxy)acetic acid

The synthesis of 2-(2-Cyanophenoxy)acetic acid is typically achieved through a Williamson

ether synthesis. This well-established reaction involves the nucleophilic substitution of a

haloacetate by a phenoxide.

Reaction Scheme

The general reaction involves the deprotonation of 2-cyanophenol (salicylonitrile) to form the

corresponding phenoxide, which then reacts with an alkali salt of a haloacetic acid, such as

sodium chloroacetate.
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Experimental Protocol: A Representative Synthesis

The following protocol outlines a standard laboratory procedure for the synthesis of 2-(2-
Cyanophenoxy)acetic acid.

Materials:

2-Cyanophenol (Salicylonitrile)

e Sodium hydroxide (NaOH)

e Sodium chloroacetate

o Water

e Hydrochloric acid (HCI)

o Ethyl acetate

e Anhydrous magnesium sulfate (MgSOa)
Procedure:

» Formation of the Phenoxide: In a round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve 2-cyanophenol in an aqueous solution of sodium hydroxide. The
reaction is typically stirred at room temperature to ensure complete formation of the sodium
2-cyanophenoxide.

e Nucleophilic Substitution: To the phenoxide solution, add an aqueous solution of sodium
chloroacetate. The reaction mixture is then heated to reflux for several hours to drive the
substitution reaction to completion.

o Work-up and Acidification: After cooling to room temperature, the reaction mixture is
transferred to a separatory funnel. The aqueous layer is washed with an organic solvent like
ethyl acetate to remove any unreacted 2-cyanophenol. The aqueous layer is then acidified
with concentrated hydrochloric acid to a pH of approximately 2. This protonates the
carboxylate to form the desired 2-(2-Cyanophenoxy)acetic acid, which will precipitate out
of the solution.
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e |solation and Purification: The precipitated solid is collected by vacuum filtration and washed
with cold water to remove any inorganic salts. The crude product can be further purified by
recrystallization from a suitable solvent system, such as ethanol/water, to yield the final
product.

e Drying: The purified product is dried in a vacuum oven to remove any residual solvent.

Synthesis Workflow Diagram

Reactants

2-Cyanophenol
Reaction Steps ‘Work-up & Purification
sodium Hyaronide }—> ™ Deproronaion) {mﬂifgigﬂ.ﬁ?ﬁ%ﬁzzﬁ; @cidif\caﬁon with HcD—» Filtration Recrystallization 2.(2-Cyanophenoxy)acetic acid
Sodium Chloroacetate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-(2-Cyanophenoxy)acetic acid.

Applications in Drug Discovery and Agrochemicals

2-(2-Cyanophenoxy)acetic acid serves as a crucial intermediate in the synthesis of various
biologically active molecules.

Key Intermediate in Azoxystrobin Synthesis

The most prominent application of 2-(2-Cyanophenoxy)acetic acid is as a precursor in the
industrial synthesis of Azoxystrobin. Azoxystrobin is a broad-spectrum strobilurin fungicide with
significant commercial importance in agriculture. It functions by inhibiting mitochondrial
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respiration in fungi, thereby preventing their growth and proliferation. The synthesis of
Azoxystrobin involves the coupling of 2-(2-Cyanophenoxy)acetic acid derivatives with other
key intermediates.

Scaffold for Novel Therapeutics

The phenoxyacetic acid scaffold is a "privileged structure" in medicinal chemistry, known to
interact with a variety of biological targets. While specific biological activities for 2-(2-
Cyanophenoxy)acetic acid are not extensively reported in public literature, its structural
motifs suggest potential for exploration in several areas:

» Anti-inflammatory Agents: Aryl acetic acid derivatives are a well-known class of non-steroidal
anti-inflammatory drugs (NSAIDs). The development of mutual prodrugs of NSAIDs with
other therapeutic agents is an active area of research to enhance efficacy and reduce side
effects.[2]

e Enzyme Inhibitors: The structural features of 2-(2-Cyanophenoxy)acetic acid could be
exploited for the design of enzyme inhibitors. For instance, related phenylacetic acid
derivatives have been investigated as inhibitors of enzymes like ERK, which are implicated
in cancer and autoimmune diseases.[3]

» Antimicrobial Agents: Phenoxyacetic acid derivatives have shown promise as antimicrobial
agents, with the potential to disrupt microbial cell membranes or interfere with essential
metabolic pathways.[4]

The presence of the cyano group offers a site for further chemical modification, allowing for the
generation of diverse libraries of compounds for high-throughput screening in drug discovery
programs.

Analytical Methodologies

The purity and identity of 2-(2-Cyanophenoxy)acetic acid are critical for its use in synthesis
and research. Several chromatographic techniques are suitable for its analysis.

High-Performance Liquid Chromatography (HPLC)
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Reverse-phase HPLC (RP-HPLC) is a robust method for the analysis of 2-(2-
Cyanophenoxy)acetic acid.

Typical HPLC Conditions:
e Column: C18 stationary phase (e.g., 150 mm x 4.6 mm, 5 pm particle size).

o Mobile Phase: A gradient or isocratic mixture of an aqueous acidic buffer (e.g., 0.1% acetic
acid or formic acid in water) and an organic solvent like acetonitrile or methanol. The acidic
mobile phase ensures that the carboxylic acid is in its protonated form, leading to better
retention and peak shape.

o Detection: UV detection at a wavelength where the aromatic ring shows strong absorbance
(typically around 220-280 nm).

o Sample Preparation: The sample should be dissolved in the mobile phase or a compatible
solvent.

Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-MS analysis, the carboxylic acid group of 2-(2-Cyanophenoxy)acetic acid needs to
be derivatized to increase its volatility. Esterification to its methyl or ethyl ester is a common
derivatization strategy.

General Derivatization and GC-MS Protocol:

» Derivatization: The sample is treated with an esterifying agent (e.g., methanol with a catalytic
amount of acid, or diazomethane) to convert the carboxylic acid to its corresponding ester.

« Injection: The derivatized sample is injected into the GC.
e Separation: A non-polar capillary column (e.g., DB-5ms) is typically used for separation.

o Detection: The separated components are detected by a mass spectrometer, which provides
both qualitative (mass spectrum) and quantitative (peak area) information.

Safety and Handling
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As with any chemical, proper safety precautions must be observed when handling 2-(2-
Cyanophenoxy)acetic acid.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[5][6]

» Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust.[5][6]

» Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty
of water.[6] Wash hands thoroughly after handling.[5][6]

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[5]

» Disposal: Dispose of in accordance with local, state, and federal regulations.[7]

Conclusion

2-(2-Cyanophenoxy)acetic acid is a valuable and versatile chemical intermediate with
established importance in the agrochemical industry and significant potential in drug discovery.
A comprehensive understanding of its synthesis, properties, and analytical methods is essential
for researchers and scientists working in these fields. The information provided in this guide
serves as a foundational resource to support further innovation and application of this important
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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